79-25-4

Hydroxymethanesulfinic acid

Usually In Stock

• CAS RN:
• 79-25-4

• Formula:
• CH4O3S

• InChI:
• InChI=1S/CH4O3S/c2-1-5(3)4/h2H,1H2,(H,3,4)

• InChIKey:
• SBGKURINHGJRFN-UHFFFAOYSA-N

• Hydroxymethanesulfinic acid, also known as Hydroxymethanesulfinic acid, is a useful research compound. Its molecular formula is CH4O3S and its molecular weight is 96.11 g/mol. The purity is usually 95%.

N-[(1Z,3E)-1-[(Benzylideneamino)carbamoyl]-3-methyl-4-phenyl-buta-1,3-dienyl]benzamide

• CAS RN:
• 5679-25-4

• Formula:
• C26H23N3O2

• InChI:
• InChI=1S/C26H23N3O2/c1-20(17-21-11-5-2-6-12-21)18-24(28-25(30)23-15-9-4-10-16-23)26(31)29-27-19-22-13-7-3-8-14-22/h2-19H,1H3,(H,28,30)(H,29,31)

• InChIKey:
• ZAFVSHCFWRWAEM-UHFFFAOYSA-N

• N-[(1Z,3E)-1-[(Benzylideneamino)carbamoyl]-3-methyl-4-phenyl-buta-1,3-dienyl]benzamide is a useful research compound. Its molecular formula is C26H23N3O2 and its molecular weight is 409.5 g/mol. The purity is usually 95%.

Ethyl 3,3-dibromo-2-oxopropanoate

In Stock

• CAS RN:
• 76179-25-4

• Formula:
• C5H6Br2O3

• InChI:
• InChI=1S/C5H6Br2O3/c1-2-10-5(9)3(8)4(6)7/h4H,2H2,1H3

• InChIKey:
• MNNLKNXLOUVIKS-UHFFFAOYSA-N

• Ethyl 3,3-dibromo-2-oxopropanoate is a useful research compound. Its molecular formula is C5H6Br2O3 and its molecular weight is 273.91 g/mol. The purity is usually 95%.

Trichloro(2,4,4-trimethylpentyl)silane

In Stock

• CAS RN:
• 18379-25-4

• Formula:
• C8H17Cl3Si

• InChI:
• InChI=1S/C8H17Cl3Si/c1-7(5-8(2,3)4)6-12(9,10)11/h7H,5-6H2,1-4H3

• InChIKey:
• XEPLIPFTDXHUHB-UHFFFAOYSA-N

• Trichloro(2,4,4-trimethylpentyl)silane is a useful research compound. Its molecular formula is C8H17Cl3Si and its molecular weight is 247.7 g/mol. The purity is usually 95%.

(Z)-ethyl 1-cyclohexyl-2-((3-methoxybenzoyl)imino)-5-oxo-2,5-dihydro-1H-dipyrido[1,2-a:2',3'-d]pyrimidine-3-carboxylate

In Stock

• CAS RN:
• 534579-25-4

• Formula:
• C28H28N4O5

• InChI:
• InChI=1S/C28H28N4O5/c1-3-37-28(35)22-17-21-24(29-23-14-7-8-15-31(23)27(21)34)32(19-11-5-4-6-12-19)25(22)30-26(33)18-10-9-13-20(16-18)36-2/h7-10,13-17,19H,3-6,11-12H2,1-2H3

• InChIKey:
• ZMQXJYCQSHXYHY-JVCXMKTPSA-N

• (Z)-ethyl 1-cyclohexyl-2-((3-methoxybenzoyl)imino)-5-oxo-2,5-dihydro-1H-dipyrido[1,2-a:2',3'-d]pyrimidine-3-carboxylate is a useful research compound. Its molecular formula is C28H28N4O5 and its molecular weight is 500.555. The purity is usually 95%.

(E)-N'-(4-chlorobenzylidene)-2-(3,4-dihydroquinolin-1(2H)-yl)acetohydrazide

In Stock

• CAS RN:
• 681479-25-4

• Formula:
• C18H18ClN3O

• InChI:
• InChI=1S/C18H18ClN3O/c19-16-9-7-14(8-10-16)12-20-21-18(23)13-22-11-3-5-15-4-1-2-6-17(15)22/h1-2,4,6-10,12H,3,5,11,13H2,(H,21,23)/b20-12+

• InChIKey:
• HKUPRBBNLRYHQP-UDWIEESQSA-N

• (E)-N'-(4-chlorobenzylidene)-2-(3,4-dihydroquinolin-1(2H)-yl)acetohydrazide is a useful research compound. Its molecular formula is C18H18ClN3O and its molecular weight is 327.81. The purity is usually 95%.

(E)-2-(4-acetylpiperazin-1-yl)-5-(3,4-dimethoxybenzylidene)thiazol-4(5H)-one

In Stock

• CAS RN:
• 848279-25-4

• Formula:
• C18H21N3O4S

• InChI:
• InChI=1S/C18H21N3O4S/c1-12(22)20-6-8-21(9-7-20)18-19-17(23)16(26-18)11-13-4-5-14(24-2)15(10-13)25-3/h4-5,10-11H,6-9H2,1-3H3/b16-11+

• InChIKey:
• IUDGBJZDIUCVNH-LFIBNONCSA-N

• (E)-2-(4-acetylpiperazin-1-yl)-5-(3,4-dimethoxybenzylidene)thiazol-4(5H)-one is a useful research compound. Its molecular formula is C18H21N3O4S and its molecular weight is 375.44. The purity is usually 95%.

N'-(4-chlorobenzo[d]thiazol-2-yl)-4-((3,4-dihydroisoquinolin-2(1H)-yl)sulfonyl)benzohydrazide

In Stock

• CAS RN:
• 851979-25-4

• Formula:
• C23H19ClN4O3S2

• InChI:
• InChI=1S/C23H19ClN4O3S2/c24-19-6-3-7-20-21(19)25-23(32-20)27-26-22(29)16-8-10-18(11-9-16)33(30,31)28-13-12-15-4-1-2-5-17(15)14-28/h1-11H,12-14H2,(H,25,27)(H,26,29)

• InChIKey:
• JMJGLCPGXOSINW-UHFFFAOYSA-N

• N'-(4-chlorobenzo[d]thiazol-2-yl)-4-((3,4-dihydroisoquinolin-2(1H)-yl)sulfonyl)benzohydrazide is a useful research compound. Its molecular formula is C23H19ClN4O3S2 and its molecular weight is 499. The purity is usually 95%.

3-Bromo-pyrazine-2,6-diamine

In Stock

• CAS RN:
• 212779-25-4

• Formula:
• C4H5BrN4

• InChI:
• InChI=1S/C4H5BrN4/c5-3-4(7)9-2(6)1-8-3/h1H,(H4,6,7,9)

• InChIKey:
• HAMBERWXUOPUEE-UHFFFAOYSA-N

• 3-Bromo-pyrazine-2,6-diamine is a useful research compound. Its molecular formula is C4H5BrN4 and its molecular weight is 189.01 g/mol. The purity is usually 95%.

1-Phenylprop-2-en-1-amine hydrochloride

In Stock

• CAS RN:
• 102879-25-4

• Formula:
• C9H12ClN

• InChI:
• InChI=1S/C9H11N.ClH/c1-2-9(10)8-6-4-3-5-7-8;/h2-7,9H,1,10H2;1H

• InChIKey:
• SMLXICHDYHVTSX-UHFFFAOYSA-N

• 1-Phenylprop-2-en-1-amine hydrochloride is a useful research compound. Its molecular formula is C9H12ClN and its molecular weight is 169.65 g/mol. The purity is usually 95%.

2-(2,6-Dimethylbenzoyl)-5-(1,3-dioxolan-2-YL)thiophene

In Stock

• CAS RN:
• 898779-25-4

• Formula:
• C16H16O3S

• InChI:
• InChI=1S/C16H16O3S/c1-10-4-3-5-11(2)14(10)15(17)12-6-7-13(20-12)16-18-8-9-19-16/h3-7,16H,8-9H2,1-2H3

• InChIKey:
• ZSJBZMSACZPPNK-UHFFFAOYSA-N

• 2-(2,6-Dimethylbenzoyl)-5-(1,3-dioxolan-2-YL)thiophene is a useful research compound. Its molecular formula is C16H16O3S and its molecular weight is 288.4 g/mol. The purity is usually 95%.

3-(5-Amino-1-methyl-1H-benzoimidazol-2-YL)-propan-1-OL dihydrochloride

In Stock

• CAS RN:
• 1158279-25-4

• Formula:
• C11H17Cl2N3O

• InChI:
• InChI=1S/C11H15N3O.2ClH/c1-14-10-5-4-8(12)7-9(10)13-11(14)3-2-6-15;;/h4-5,7,15H,2-3,6,12H2,1H3;2*1H

• InChIKey:
• SDSAGCCUJUFNIK-UHFFFAOYSA-N

• 3-(5-Amino-1-methyl-1H-benzoimidazol-2-YL)-propan-1-OL dihydrochloride is a useful research compound. Its molecular formula is C11H17Cl2N3O and its molecular weight is 278.18 g/mol. The purity is usually 95%.

5-(1-Ethyl-1H-pyrazol-4-yl)isoxazole

Usually In Stock

• CAS RN:
• 1174879-25-4

• Formula:
• C8H9N3O

• InChI:
• InChI=1S/C8H9N3O/c1-2-11-6-7(5-9-11)8-3-4-10-12-8/h3-6H,2H2,1H3

• InChIKey:
• LDGKGBLZHYZYLD-UHFFFAOYSA-N

• 5-(1-Ethyl-1H-pyrazol-4-yl)isoxazole is a useful research compound. Its molecular formula is C8H9N3O and its molecular weight is 163.18. The purity is usually 95%.

N2-(3-fluorophenyl)-6-(pyrrolidin-1-yl)-N4-(p-tolyl)-1,3,5-triazine-2,4-diamine hydrochloride

In Stock

• CAS RN:
• 1179479-25-4

• Formula:
• C20H22ClFN6

• InChI:
• InChI=1S/C20H21FN6.ClH/c1-14-7-9-16(10-8-14)22-18-24-19(23-17-6-4-5-15(21)13-17)26-20(25-18)27-11-2-3-12-27;/h4-10,13H,2-3,11-12H2,1H3,(H2,22,23,24,25,26);1H

• InChIKey:
• DDCPNPVAZKEGNV-UHFFFAOYSA-N

• N2-(3-fluorophenyl)-6-(pyrrolidin-1-yl)-N4-(p-tolyl)-1,3,5-triazine-2,4-diamine hydrochloride is a useful research compound. Its molecular formula is C20H22ClFN6 and its molecular weight is 400.89. The purity is usually 95%.

4-((3-Methoxypyrrolidin-1-yl)methyl)quinoline

Usually In Stock

• CAS RN:
• 2175979-25-4

• Formula:
• C15H18N2O

• InChI:
• InChI=1S/C15H18N2O/c1-18-13-7-9-17(11-13)10-12-6-8-16-15-5-3-2-4-14(12)15/h2-6,8,13H,7,9-11H2,1H3

• InChIKey:
• XXLOQKOJJZBNSJ-UHFFFAOYSA-N

• 4-((3-Methoxypyrrolidin-1-yl)methyl)quinoline is a useful research compound. Its molecular formula is C15H18N2O and its molecular weight is 242.322. The purity is usually 95%.